Cas no 347840-13-5 (1,3-Propane-1,1,3,3-d4-diamine)

• Product Name: 1,3-Propane-1,1,3,3-d4-diamine
• CAS No: 347840-13-5
• MF: C₃H₁₀N₂
• MW: 74.1249003410339
• CID: 304757
• PubChem ID: 428
• Update Time: 2025-10-21

1,3-Propane-1,1,3,3-d4-diamine Chemical and Physical Properties

Names and Identifiers

• 1,3-Propane-1,1,3,3-d4-diamine(9CI)
• 1,3-PROPANE-1,1,3,3-D4-DIAMINE 2HCL
• 1,3-PROPANEDIAMINE-1,1,3,3-D4
• MFCD00008228
• a,w-Propanediamine
• KBio2_001630
• Z104478068
• 54018-94-9
• DIAMINOPROPANE, 1,3-
• NS00001874
• D0114
• 1,3-Propylenediamine
• 1,3-propandiamine
• CHEMBL174324
• 1,3-Propanediamine
• Trimethylenediamine
• 1,3-diaminopropane
• CB3ISL56KG
• Propane-1,3-diamine
• 1, 3-Diaminopropane
• NCGC00178092-01
• .ALPHA.,.OMEGA.-PROPANEDIAMINE
• H2N(CH2)3NH2
• 1,3-Diaminopropane, >=99%
• 18773-03-0
• SpecPlus_000418
• AKOS000119455
• AI3-25358
• NSC-8154
• Q161498
• 68333-86-8
• KBio2_006766
• InChI=1/C3H10N2/c4-2-1-3-5/h1-5H
• NSC8154
• 4-04-00-01258 (Beilstein Handbook Reference)
• J-503883
• BP-21144
• 1,3-diamino propane
• PD099153
• DTXSID1021906
• AMY21886
• 1,3-diaminepropane
• alpha,omega-Propanediamine
• bmse000872
• Spectrum_001150
• EC 203-702-7
• F2191-0286
• 352438-78-9
• BRN 0605277
• 1,3diaminopropane
• C00986
• NSC 8154
• 1,3 diaminopropane
• Spectrum4_001903
• Spectrum5_000586
• 109-76-2
• DivK1c_006514
• FT-0606614
• KBioSS_001630
• CHEBI:35411
• bmse000001
• 3-Aminopropylamine
• aminopropylamine
• 1,3-Diamino-n-propane
• CCRIS 4054
• WLN: Z3Z
• Propane-1,3-diammonium bromide
• EINECS 203-702-7
• bmse000796
• BP-26277
• 1,3-Trimethylenediamine
• STR02314
• 1,3-Diaminopropane dihydrobromide
• 1,3-Propane-d6-diamine
• 1,3-Diaminopropane Dihydrobromide, >/=98%
• 1.3-diaminopropane
• 1,3-propane diamine
• HY-42210
• 1,3 -diaminopropane
• KBio2_004198
• 1,3-diamino-propane
• UNII-CB3ISL56KG
• KBio1_001458
• B4A724BF-48DB-479D-B403-B44C7C956D5B
• 1,3-diaminopropan
• EN300-20409
• 347840-13-5
• CHEBI:15725
• CS-0020848
• KBioGR_002492
• 1,3-Propane-1,1,3,3-d4-diamine

• Inchi： 1S/C3H10N2/c4-2-1-3-5/h1-5H2
• InChI Key： XFNJVJPLKCPIBV-UHFFFAOYSA-N
• SMILES： NCCCN

Computed Properties

• Exact Mass: 78.11
• Monoisotopic Mass: 78.11
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 12.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.4
• Topological Polar Surface Area: 52A^2

Experimental Properties

• LogP: -1.43

Additional information on 1,3-Propane-1,1,3,3-d4-diamine

Comprehensive Overview of 1,3-Propane-1,1,3,3-d4-diamine (CAS No. 347840-13-5): Properties, Applications, and Industry Insights

1,3-Propane-1,1,3,3-d4-diamine (CAS No. 347840-13-5) is a deuterated derivative of 1,3-propanediamine, a versatile compound widely utilized in organic synthesis, pharmaceuticals, and material science. The incorporation of deuterium atoms (d4) enhances its utility in isotopic labeling studies, nuclear magnetic resonance (NMR) spectroscopy, and metabolic research. This article delves into the chemical properties, applications, and emerging trends surrounding this specialized compound, addressing common queries such as "deuterated amines in drug development" and "isotopic labeling techniques."

The molecular structure of 1,3-Propane-1,1,3,3-d4-diamine features four deuterium atoms replacing hydrogen at the 1 and 3 positions, offering unique advantages in kinetic isotope effect (KIE) studies. Researchers increasingly seek "stable isotope-labeled compounds" for tracing biochemical pathways, a trend driven by advancements in precision medicine and proteomics. Its CAS No. 347840-13-5 ensures unambiguous identification in regulatory and procurement contexts, a critical factor for laboratories complying with Good Laboratory Practice (GLP) standards.

In pharmaceutical research, deuterated diamines like this compound are pivotal for designing deuterated drugs, a hot topic linked to "improved drug half-life" searches. The deuterium swap strategy can mitigate metabolism issues, a frequent concern in "ADME (Absorption, Distribution, Metabolism, Excretion)" studies. Notably, the compound’s amine functional groups enable conjugation with carbonyl compounds, making it valuable for synthesizing Schiff base ligands—a keyword often associated with "catalysis innovation" in academic forums.

Material scientists leverage 1,3-Propane-1,1,3,3-d4-diamine to engineer deuterated polymers, addressing demands for "high-performance materials with reduced vibrational noise" in optoelectronics. Its role in cross-linking reactions aligns with trends in "self-healing materials" and "smart coatings," frequently searched topics in nanotechnology circles. The compound’s isotopic purity (>98% D) is crucial for neutron scattering experiments, a technique gaining traction in "quantum material research."

From a synthetic chemistry perspective, CAS No. 347840-13-5 serves as a building block for asymmetric synthesis, resonating with queries about "chiral amine catalysts." Its bifunctional reactivity supports the creation of macrocyclic compounds, relevant to "molecular recognition" studies. Environmental scientists also explore its use in deuterated surfactants, tying into "green chemistry metrics" discussions.

Quality control protocols for 1,3-Propane-1,1,3,3-d4-diamine emphasize GC-MS analysis and isotopic enrichment verification, topics frequently raised in "analytical method validation" webinars. Storage recommendations (under inert gas) and handling precautions reflect industry standards for air-sensitive reagents, a practical concern for "lab safety best practices."

In conclusion, 1,3-Propane-1,1,3,3-d4-diamine (CAS No. 347840-13-5) bridges multiple disciplines, from deuterium labeling to advanced material design. Its alignment with trending searches like "deuterated APIs" and "sustainable synthesis" underscores its relevance in modern research. As isotopic techniques gain prominence, this compound will remain integral to solving challenges in life sciences and nanotechnology.